1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[4-(2-methylpropyl)phenyl]sulfonyl-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C20H25N3O4S/c1-16(2)15-17-3-9-20(10-4-17)28(26,27)22-13-11-21(12-14-22)18-5-7-19(8-6-18)23(24)25/h3-10,16H,11-15H2,1-2H3
• InChI Key: AQBXFLROOODGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H25N3O4S
• Molecular Weight: 403.5 g/mol

Description

1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine, also known as SIB-1553A, is a chemical compound that has been studied for its potential use in treating various neurological disorders. This compound has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine has been found to modulate the activity of several neurotransmitter systems in the brain, including the dopamine, serotonin, and acetylcholine systems. It has been shown to increase the release of dopamine and serotonin in the brain, which may help to improve cognitive function and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects
1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine has been found to have several biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the reduction of oxidative stress, and the inhibition of inflammation. It has also been shown to improve cognitive function and reduce symptoms of depression and anxiety in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine in lab experiments include its unique mechanism of action, its ability to modulate multiple neurotransmitter systems in the brain, and its potential use in treating various neurological disorders. The limitations of using 1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine in lab experiments include its limited availability, its potential toxicity, and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine, including:
1. Further studies on its mechanism of action and its effects on neurotransmitter systems in the brain.
2. Studies on its potential use in treating other neurological disorders, such as Huntington's disease and multiple sclerosis.
3. Studies on its safety and efficacy in humans.
4. Development of new compounds based on the structure of 1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine that may have improved efficacy and safety profiles.
Conclusion
1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine is a promising compound that has been studied for its potential use in treating various neurological disorders. It has a unique mechanism of action that involves the modulation of several neurotransmitter systems in the brain. While further research is needed to determine its safety and efficacy in humans, 1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine represents a promising direction for future research in the field of neuroscience.

Scientific Research Applications

1-[(4-isobutylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to have a unique mechanism of action that involves the modulation of neurotransmitter systems in the brain.